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Compound of Interest

Compound Name: 1-Phenethyl-4-piperidone

Cat. No.: B3395357 Get Quote

An In-depth Technical Guide on the Reactivity of the Carbonyl Group in 1-Phenethyl-4-
piperidone

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenethyl-4-piperidone (NPP) is a pivotal chemical intermediate, recognized for its role as

a precursor in the synthesis of a range of pharmaceutical compounds, most notably the 4-

anilidopiperidine class of synthetic opioids, including fentanyl.[1][2] The chemical versatility of

NPP is predominantly anchored in the reactivity of its carbonyl group (C=O) at the C-4 position.

This functional group behaves as a typical ketone, rendering the carbonyl carbon electrophilic

and thus susceptible to a wide array of nucleophilic addition and condensation reactions.[1]

Understanding and manipulating the reactivity of this carbonyl moiety is fundamental for the

synthesis of complex derivatives and is a cornerstone of drug development programs targeting

opioid receptors and other central nervous system pathways.

This technical guide provides a comprehensive overview of the core reactivity of the carbonyl

group in 1-phenethyl-4-piperidone. It includes detailed experimental protocols for key

transformations, quantitative data summaries for comparative analysis, and visualizations of

reaction pathways to support advanced research and development.

Chemical and Physical Properties of 1-Phenethyl-4-piperidone
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Property Value

Molecular Formula C₁₃H₁₇NO[2][3][4]

Molecular Weight 203.28 g/mol [1][2][3]

Appearance White to yellow-brown crystalline powder[1][4]

Melting Point 56-60 °C[1][4]

CAS Number 39742-60-4[3]

Synthesis of 1-Phenethyl-4-piperidone
The synthesis of NPP can be broadly categorized into two primary strategies: the construction

of the piperidone ring from acyclic precursors and the functionalization of a pre-existing

piperidone core.[1] The most prominent method for ring construction is the Dieckmann

condensation.[5] This involves a double Michael addition of phenethylamine to two equivalents

of an acrylate ester, followed by an intramolecular cyclization of the resulting bis-ester.[1][5]
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Experimental Workflow: Reductive Amination of NPP
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and Aniline in Solvent

Add Catalytic Acetic Acid
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Step 2
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Step 3

Stir at RT (Overnight)
(Reduction)

Step 4
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Step 5

Extract with Organic Solvent

Step 6

Dry, Concentrate & Purify
(Chromatography/Recrystallization)

Step 7
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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